Cas no 888954-40-3 (1(2H)-Phthalazinone, 4-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 1(2H)-Phthalazinone, 4-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 888954-40-3
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 1933721
• PubChem ID: 136235937
• Update Time: 2025-04-21

1(2H)-Phthalazinone, 4-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-(4-hydroxy-3-methoxyphenyl)-
• 4-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)-2,3-dihydrophthalazin-1-one
• 4-(4-Hydroxy-3-methoxyphenyl)phthalazin-1(2H)-one
• 4-(3-Methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)-3,4-dihydrophthalazin-1(2H)-one
• 888954-40-3
• DTXSID50828231

• Inchi： 1S/C15H12N2O3/c1-20-13-8-9(6-7-12(13)18)14-10-4-2-3-5-11(10)15(19)17-16-14/h2-8,18H,1H3,(H,17,19)
• InChI Key： WNICZIKEKVADHF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C2C=CC=CC=2C(NN=1)=O)O

Computed Properties

• Exact Mass: 268.08479225Da
• Monoisotopic Mass: 268.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.9Ų